Cas no 1936353-46-6 (1-[[1-(Chloromethyl)cyclopropyl]methyl]cyclopentene)

• Product Name: 1-[[1-(Chloromethyl)cyclopropyl]methyl]cyclopentene
• CAS No: 1936353-46-6
• MF: C₁₀H₁₅Cl
• MW: 170.679102182388
• CID: 5285787
• Update Time: 2025-05-21

1-[[1-(Chloromethyl)cyclopropyl]methyl]cyclopentene Chemical and Physical Properties

Names and Identifiers

• 1-[[1-(Chloromethyl)cyclopropyl]methyl]cyclopentene

• Inchi： 1S/C10H15Cl/c11-8-10(5-6-10)7-9-3-1-2-4-9/h3H,1-2,4-8H2
• InChI Key： OYIVRKIBBGMTMV-UHFFFAOYSA-N
• SMILES： C1(CC2(CCl)CC2)CCCC=1

Additional information on 1-[[1-(Chloromethyl)cyclopropyl]methyl]cyclopentene

1-[[1-(Chloromethyl)cyclopropyl]methyl]cyclopentene: A Comprehensive Overview

1-[[1-(Chloromethyl)cyclopropyl]methyl]cyclopentene, identified by the CAS number 1936353-46-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure, has garnered attention due to its potential applications in drug development, polymer synthesis, and advanced materials. The molecule consists of a cyclopentene ring substituted with a chloromethylcyclopropyl group, which introduces both electronic and steric effects that are crucial for its reactivity and functionality.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in organic synthesis, particularly in the design of bioactive molecules. The presence of the cyclopropyl group in 1-[[1-(Chloromethyl)cyclopropyl]methyl]cyclopentene endows it with a high degree of strain, making it an excellent candidate for various cycloaddition reactions. These reactions are pivotal in constructing complex molecular architectures with high precision. For instance, researchers have explored the use of this compound in Diels-Alder reactions to synthesize bicyclic structures with potential pharmacological activity.

The synthesis of 1-[[1-(Chloromethyl)cyclopropyl]methyl]cyclopentene involves a multi-step process that typically begins with the preparation of the chloromethylcyclopropane intermediate. This intermediate is then subjected to various coupling reactions to introduce the cyclopentene moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes.

In terms of chemical properties, 1-[[1-(Chloromethyl)cyclopropyl]methyl]cyclopentene exhibits a high degree of reactivity due to the electron-withdrawing effects of the chloromethyl group. This reactivity makes it a valuable precursor in the synthesis of functional polymers and advanced materials. For example, studies have shown that this compound can be polymerized under specific conditions to form materials with enhanced mechanical properties and thermal stability.

The application of CAS 1936353-46-6 extends beyond traditional chemical synthesis. Recent research has focused on its use in nanotechnology, where it serves as a building block for constructing nanostructured materials. These materials have potential applications in electronics, sensors, and energy storage devices. Additionally, its ability to undergo controlled polymerization makes it a promising candidate for developing biocompatible materials for medical applications.

In conclusion, 1-[[1-(Chloromethyl)cyclopropyl]methyl]cyclopentene, with its unique structure and versatile reactivity, continues to be a focal point in contemporary chemical research. Its role as a key intermediate in organic synthesis, coupled with its potential applications in advanced materials and nanotechnology, underscores its importance in both academic and industrial settings. As research progresses, this compound is expected to unlock new possibilities across diverse fields, further solidifying its place as a cornerstone in modern chemistry.